![molecular formula C12H10FNO2 B6366919 2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% CAS No. 1261938-09-3](/img/structure/B6366919.png)
2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95%
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Overview
Description
2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine (2F3MHP) is a small molecule with a molecular weight of 205.2 g/mol and a boiling point of 303.3 °C. It is an important intermediate in the synthesis of various drugs, including antifungal agents and anti-inflammatory agents. 2F3MHP is also used as a precursor for the synthesis of other compounds, such as 3-hydroxy-2-fluoro-3-methoxybenzoic acid (3HFMB). In addition, 2F3MHP has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2) with an IC50 of 0.3 μM.
Scientific Research Applications
2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% has been widely studied for its potential applications in the pharmaceutical and biomedical fields. It has been used as a precursor in the synthesis of various drugs, including antifungal agents and anti-inflammatory agents. In addition, 2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% has been found to be an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2) with an IC50 of 0.3 μM. It has also been used to study the effects of COX-2 inhibition on inflammation and cancer.
Mechanism of Action
2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% is an effective inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is involved in the production of prostaglandins, which are involved in inflammation and other physiological processes. 2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% binds to the active site of COX-2 and prevents the enzyme from producing prostaglandins.
Biochemical and Physiological Effects
2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% has been found to have anti-inflammatory and anti-cancer effects. In animal models, 2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% has been shown to reduce inflammation and inhibit tumor growth. In addition, 2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% has been found to have antifungal and antibacterial effects, as well as to reduce the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% is a relatively safe and non-toxic molecule, making it an ideal candidate for laboratory experiments. It is stable at room temperature and is easily synthesized in two steps. However, 2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% is a relatively expensive compound, making it difficult to use in large-scale experiments.
Future Directions
The potential applications of 2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% are vast and still largely unexplored. Some possible future directions include further research into its anti-inflammatory, anti-cancer, antifungal, and antibacterial effects. In addition, 2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% could be further studied for its potential use in the development of new drugs and pharmaceuticals. It could also be used as a precursor in the synthesis of other compounds, such as 3-hydroxy-2-fluoro-3-methoxybenzoic acid (3HFMB). Finally, its potential as an inhibitor of COX-2 could be further explored for its potential therapeutic applications.
Synthesis Methods
2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% can be synthesized from 2-fluoro-3-methoxyphenol and 3-hydroxy-2-pyridinecarboxaldehyde in two steps. In the first step, 2-fluoro-3-methoxyphenol is reacted with 3-hydroxy-2-pyridinecarboxaldehyde in the presence of a base and a catalyst to form 2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95%. In the second step, the 2-(2-Fluoro-3-methoxyphenyl)-3-hydroxypyridine, 95% is reacted with an acid to form 3-hydroxy-2-fluoro-3-methoxybenzoic acid (3HFMB).
properties
IUPAC Name |
2-(2-fluoro-3-methoxyphenyl)pyridin-3-ol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO2/c1-16-10-6-2-4-8(11(10)13)12-9(15)5-3-7-14-12/h2-7,15H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKDVLJRPTJTKOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1F)C2=C(C=CC=N2)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70682796 |
Source
|
Record name | 2-(2-Fluoro-3-methoxyphenyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70682796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Fluoro-3-methoxyphenyl)pyridin-3-ol | |
CAS RN |
1261938-09-3 |
Source
|
Record name | 2-(2-Fluoro-3-methoxyphenyl)pyridin-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70682796 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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